7-(3-trichloro-2-hydroxypropane)deoxyguanosine
7-(3-trichloro-2-hydroxypropane)deoxyguanosine
Brand Name:
Vulcanchem
CAS No.:
104783-28-0
VCID:
VC0026012
InChI:
InChI=1S/C13H16Cl3N5O5/c14-13(15,16)7(24)2-20-4-21(8-1-5(23)6(3-22)26-8)10-9(20)11(25)19-12(17)18-10/h4-8,22-24H,1-3H2,(H2-,17,18,19,25)/p+1/t5-,6+,7?,8+/m0/s1
SMILES:
C1C(C(OC1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(C(Cl)(Cl)Cl)O)CO)O
Molecular Formula:
C13H17Cl3N5O5+
Molecular Weight:
429.7 g/mol
7-(3-trichloro-2-hydroxypropane)deoxyguanosine
CAS No.: 104783-28-0
Main Products
VCID: VC0026012
Molecular Formula: C13H17Cl3N5O5+
Molecular Weight: 429.7 g/mol
| CAS No. | 104783-28-0 |
|---|---|
| Product Name | 7-(3-trichloro-2-hydroxypropane)deoxyguanosine |
| Molecular Formula | C13H17Cl3N5O5+ |
| Molecular Weight | 429.7 g/mol |
| IUPAC Name | 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-(3,3,3-trichloro-2-hydroxypropyl)-3H-purin-9-ium-6-one |
| Standard InChI | InChI=1S/C13H16Cl3N5O5/c14-13(15,16)7(24)2-20-4-21(8-1-5(23)6(3-22)26-8)10-9(20)11(25)19-12(17)18-10/h4-8,22-24H,1-3H2,(H2-,17,18,19,25)/p+1/t5-,6+,7?,8+/m0/s1 |
| Standard InChIKey | NLOJBBJLQMQLLJ-CZLDRYSHSA-O |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(C(Cl)(Cl)Cl)O)CO)O |
| SMILES | C1C(C(OC1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(C(Cl)(Cl)Cl)O)CO)O |
| Canonical SMILES | C1C(C(OC1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(C(Cl)(Cl)Cl)O)CO)O |
| Synonyms | 7-(3-trichloro-2-hydroxypropane)deoxyguanosine |
| PubChem Compound | 128672 |
| Last Modified | Nov 09 2021 |
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